Cas no 1502389-52-7 (3-{7-bromoimidazo1,2-apyridin-3-yl}propanoic acid)

3-{7-bromoimidazo1,2-apyridin-3-yl}propanoic acid structure
1502389-52-7 structure
Product Name:3-{7-bromoimidazo1,2-apyridin-3-yl}propanoic acid
CAS No:1502389-52-7
MF:C10H9BrN2O2
MW:269.094661474228
MDL:MFCD22077046
CID:5683120
PubChem ID:82530000
Update Time:2023-11-24

3-{7-bromoimidazo1,2-apyridin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{7-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride
    • Imidazo[1,2-a]pyridine-3-propanoic acid, 7-bromo-
    • 1502389-52-7
    • 3-{7-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid
    • EN300-26016114
    • 3-{7-bromoimidazo1,2-apyridin-3-yl}propanoic acid
    • MDL: MFCD22077046
    • Inchi: 1S/C10H9BrN2O2/c11-7-3-4-13-8(1-2-10(14)15)6-12-9(13)5-7/h3-6H,1-2H2,(H,14,15)
    • InChI Key: ZQCPUBUQAYSUDX-UHFFFAOYSA-N
    • SMILES: C12=NC=C(CCC(O)=O)N1C=CC(Br)=C2

Computed Properties

  • Exact Mass: 267.98474g/mol
  • Monoisotopic Mass: 267.98474g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 54.6Ų

Experimental Properties

  • Density: 1.69±0.1 g/cm3(Predicted)
  • pka: 4.22±0.10(Predicted)

3-{7-bromoimidazo1,2-apyridin-3-yl}propanoic acid Pricemore >>

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